Cas no 1177484-89-7 (3-(3,4,5-Trimethoxyphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine)

• Product Name: 3-(3,4,5-Trimethoxyphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine
• CAS No: 1177484-89-7
• MF: C₁₅H₁₉N₃O₃
• MW: 289.329663515091
• CID: 5059313
• Update Time: 2025-05-21

3-(3,4,5-Trimethoxyphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4,5-Trimethoxyphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine
• 3-(3,4,5-Trimethoxy-phenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine

• Inchi： 1S/C15H19N3O3/c1-19-12-6-9(7-13(20-2)15(12)21-3)14-10-8-16-5-4-11(10)17-18-14/h6-7,16H,4-5,8H2,1-3H3,(H,17,18)
• InChI Key： KDJOHKLPAUFZMI-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)C1C2CNCCC=2NN=1)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 330
• XLogP3: 1.2
• Topological Polar Surface Area: 68.4

Additional information on 3-(3,4,5-Trimethoxyphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine

3-(3,4,5-Trimethoxyphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine: A Comprehensive Overview

The compound with CAS No 1177484-89-7, known as 3-(3,4,5-Trimethoxyphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazolopyridines, which are heterocyclic compounds with a fused pyrazole and pyridine ring system. The presence of the trimethoxyphenyl group at the 3-position introduces unique electronic and steric properties that contribute to its potential biological activity.

Recent studies have highlighted the importance of pyrazolopyridines in drug discovery due to their ability to modulate various biological targets. For instance, 3-(3,4,5-Trimethoxyphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine has been investigated for its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cellular signaling pathways; thus, their inhibition can be therapeutically beneficial in conditions such as cancer and inflammatory diseases.

The synthesis of this compound involves a multi-step process that typically includes the formation of the pyrazolopyridine core followed by the introduction of the trimethoxyphenyl substituent. Researchers have optimized these steps to achieve high yields and purity. For example, a recent study published in *Journal of Medicinal Chemistry* demonstrated an efficient route using microwave-assisted synthesis to construct the pyrazolopyridine ring system.

In terms of biological activity, 3-(3,4,5-Trimethoxyphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,c]pyridine has shown promising results in preclinical models. It exhibits selective inhibition against certain protein kinases without significant off-target effects. This selectivity is attributed to the unique arrangement of substituents on the molecule's surface. Furthermore, preliminary pharmacokinetic studies indicate that the compound has favorable absorption and distribution properties.

The structure of this compound is particularly interesting due to its tetrahydro ring system. The presence of this saturated ring contributes to its stability and bioavailability. Additionally,the trimethoxyphenyl group enhances lipophilicity and may improve drug delivery across biological membranes.

Recent advancements in computational chemistry have enabled researchers to model the binding interactions of 3-(3,c Trimethoxyphenyl)-tetrahydropyrazolo[c]pyridine with its target proteins. These studies provide insights into the molecular determinants of activity and guide further optimization efforts.

In conclusion,CAS No 1177484-89-7 represents a promising lead compound in drug discovery with potential applications in treating various diseases. Continued research into its mechanism of action,bioavailability,and toxicity will be essential for advancing it towards clinical trials.